Cas no 31683-82-6 (Thiourea,N-2-propen-1-yl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-6-oxo-2-thioxo-4-pyrimidinyl)-)
31683-82-6 structure
Product Name:Thiourea,N-2-propen-1-yl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-6-oxo-2-thioxo-4-pyrimidinyl)-
CAS No:31683-82-6
MF:C10H14N4OS2
MW:270.374358654022
CID:309555
PubChem ID:3038173
Update Time:2025-04-19
Thiourea,N-2-propen-1-yl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-6-oxo-2-thioxo-4-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
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- Thiourea,N-2-propen-1-yl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-6-oxo-2-thioxo-4-pyrimidinyl)-
- 1-(1,3-dimethyl-6-oxo-2-sulfanylidenepyrimidin-4-yl)-3-prop-2-enylthiourea
- 1-Allyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-6-oxo-2-thioxo-4-pyrimidinyl)-2-thiourea
- DTXSID30185576
- Urea, 1-allyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-6-oxo-2-thioxo-4-pyrimidinyl)-2-thio-
- 31683-82-6
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- Inchi: 1S/C10H14N4OS2/c1-4-5-11-9(16)12-7-6-8(15)14(3)10(17)13(7)2/h4,6H,1,5H2,2-3H3,(H2,11,12,16)
- InChI Key: BEXRJLODQPFVSK-UHFFFAOYSA-N
- SMILES: S=C1N(C)C(C=C(NC(NCC=C)=S)N1C)=O
Computed Properties
- Exact Mass: 270.06112
- Monoisotopic Mass: 270.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.35
- Boiling Point: 356.4°Cat760mmHg
- Flash Point: 169.3°C
- Refractive Index: 1.675
- PSA: 47.61
Thiourea,N-2-propen-1-yl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-6-oxo-2-thioxo-4-pyrimidinyl)- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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